Cas no 89677-78-1 (Benzene,2-iodo-5-methoxy-1,3-dinitro-)

Benzene,2-iodo-5-methoxy-1,3-dinitro- structure
89677-78-1 structure
Product Name:Benzene,2-iodo-5-methoxy-1,3-dinitro-
CAS No:89677-78-1
MF:C7H5IN2O5
MW:324.029474020004
CID:706885
PubChem ID:53414645
Update Time:2025-04-19

Benzene,2-iodo-5-methoxy-1,3-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-iodo-5-methoxy-1,3-dinitro-
    • 2-Iodo-5-methoxy-1,3-dinitrobenzene
    • 89677-78-1
    • DTXSID60696847
    • 2-iodo-5-methoxy-1,3-dinitro-benzene
    • A843279
    • Inchi: 1S/C7H5IN2O5/c1-15-4-2-5(9(11)12)7(8)6(3-4)10(13)14/h2-3H,1H3
    • InChI Key: PKBGJAOYYBZPBH-UHFFFAOYSA-N
    • SMILES: IC1C(=CC(=CC=1[N+](=O)[O-])OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 323.924
  • Monoisotopic Mass: 323.924
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 101Ų
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